Cas no 58889-19-3 (2H-Pyran-2-one,6-[2-[(1S,2S,8S,8aR)-1,2,6,7,8,8a-hexahydro-8-hydroxy-2-methyl-1-naphthalenyl]ethyl]tetrahydro-4-hydroxy-,(4R,6R)-)

2H-Pyran-2-one,6-[2-[(1S,2S,8S,8aR)-1,2,6,7,8,8a-hexahydro-8-hydroxy-2-methyl-1-naphthalenyl]ethyl]tetrahydro-4-hydroxy-,(4R,6R)- structure
58889-19-3 structure
Product Name:2H-Pyran-2-one,6-[2-[(1S,2S,8S,8aR)-1,2,6,7,8,8a-hexahydro-8-hydroxy-2-methyl-1-naphthalenyl]ethyl]tetrahydro-4-hydroxy-,(4R,6R)-
CAS No:58889-19-3
MF:C18H26O4
MW:306.396646022797
CID:376869
PubChem ID:173651
Update Time:2025-04-19

2H-Pyran-2-one,6-[2-[(1S,2S,8S,8aR)-1,2,6,7,8,8a-hexahydro-8-hydroxy-2-methyl-1-naphthalenyl]ethyl]tetrahydro-4-hydroxy-,(4R,6R)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,6-[2-[(1S,2S,8S,8aR)-1,2,6,7,8,8a-hexahydro-8-hydroxy-2-methyl-1-naphthalenyl]ethyl]tetrahydro-4-hydroxy-,(4R,6R)-
    • (4R,6R)-6-[2-[(1S,2S,8S,8aR)-8-hydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]ethyl]-4-hydroxyoxan-2-one
    • 2H-Pyran-2-one,6-[2-[(1S,2S,8S,8aR)-1,2,6,7,8,8a-hexahydro-8-hydroxy-2-methyl-1-naphthalenyl]ethyl]tetrahydro-4-hydroxy-,(4R,
    • ML 236A
    • 6-(2-(1,2,6,7,8,8a-Hexahydro-8-hydroxy-2-methyl-1-naphthalenyl)ethyl)tetrahydro-4-hydroxy-2H-pyran-2-one
    • (4R,6R)-4-hydroxy-6-{2-[(1S,2S,8S,8aR)-8-hydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]ethyl}tetrahydro-2H-pyran-2-one
    • desmethylmonacolin J
    • (4R,6R)-4-hydroxy-6-{2-[(1S,2S,8S,8aR)-8-hydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]ethyl}oxan-2-one
    • Q27116199
    • Antibiotic ML 236A
    • Compactin diol lactone
    • CHEBI:34652
    • DTXSID20207599
    • 58889-19-3
    • 2H-Pyran-2-one, 6-(2-(1,2,6,7,8,8a-hexahydro-8-hydroxy-2-methyl-1-naphthalenyl)ethyl)tetrahydro-4-hydroxy-, (1S-(1-alpha(4S*,6S*),2-alpha,8-beta,8a-alpha))-
    • ML-236A
    • SCHEMBL23752144
    • 6-Desmethylmonacolin J
    • Inchi: 1S/C18H26O4/c1-11-5-6-12-3-2-4-16(20)18(12)15(11)8-7-14-9-13(19)10-17(21)22-14/h3,5-6,11,13-16,18-20H,2,4,7-10H2,1H3/t11-,13+,14+,15-,16-,18-/m0/s1
    • InChI Key: WWSNTLOVYSRDEL-DZSDEGEFSA-N
    • SMILES: O[C@H]1CCC=C2C=C[C@H](C)[C@H](CC[C@@H]3C[C@H](CC(=O)O3)O)[C@@H]12

Computed Properties

  • Exact Mass: 306.18318
  • Monoisotopic Mass: 306.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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